(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone

• IUPAC Name: (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(4-methylphenyl)methanone
• InChI: InChI=1S/C16H17NOS/c1-10-6-8-11(9-7-10)15(18)14-12-4-2-3-5-13(12)19-16(14)17/h6-9H,2-5,17H2,1H3
• InChI Key: JYZWVEXZUHVDBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(SC3=C2CCCC3)N
• Molecular Formula: C16H17NOS
• DSSTOX Substance ID: DTXSID20353823
• Molecular Weight: 271.4 g/mol
• CAS RN: 247206-89-9

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, often starting with benzene ring-containing intermediates. For instance, certain boric acid ester intermediates with benzene rings were obtained through a three-step substitution reaction, indicating a complex synthesis process involving various reactants and conditions (P. Huang et al., 2021).

Molecular Structure Analysis

The molecular structure of such compounds is typically confirmed using techniques like FTIR, NMR spectroscopy, and mass spectrometry, complemented by X-ray diffraction for crystallographic analysis. Density functional theory (DFT) calculations are employed to further validate the molecular structures, revealing the conformational alignment and electronic properties of the molecules (P. Huang et al., 2021).

Chemical Reactions and Properties

The reactivity of these compounds towards various reagents and conditions can elucidate their chemical behavior. For example, the study of benzo[b]thiophene sulfoxide shows its reactivity towards sulfur- and oxygen-containing nucleophiles under specific conditions, leading to different products indicating versatile chemical reactivity (P. Pouzet et al., 1998).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are critical for understanding the compound's behavior in different environments. The crystalline structure can be particularly insightful, revealing intermolecular interactions that influence the compound's stability and reactivity (M. Kubicki et al., 2012).

Scientific Research Applications

Crystal and Molecular Structures

• Structural Analysis : The crystal and molecular structures of 2-aminothiophene derivatives, including (2-Amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)(phenyl)methanone, have been determined, revealing their potential as allosteric enhancers at the human A1 adenosine receptor. These structures influence the molecular conformation and are crucial in understanding the interaction of these compounds with biological targets (Kubicki et al., 2012).

Chemical Transformations and Synthesis

• Thienopyrimidine Synthesis : Novel transformations of the amino and carbonyl/nitrile groups in the Gewald thiophenes, including this compound, were explored for synthesizing thienopyrimidines, offering insights into novel chemical pathways (Pokhodylo et al., 2010).

Thermodynamics and Binding Affinity

• Thermodynamic Analysis : The compound's role in enhancing adenosine A1 receptor agonist binding was studied, with a focus on thermodynamic aspects. This research is significant in understanding how such compounds modulate receptor activity (Dalpiaz et al., 2002).

Spectroscopic Properties

• Spectroscopic Studies : The electronic absorption, excitation, and fluorescence properties of related 3-amino-substituted-thieno compounds were investigated, highlighting their potential in various spectroscopic applications (Al-Ansari, 2016).

Biological Applications

• Antimicrobial Activity : Synthesized compounds related to 2-aminothiophene derivatives have shown variable and modest antimicrobial activity, indicating potential uses in fighting bacterial and fungal infections (Patel et al., 2011).
• Allosteric A1-Adenosine Receptor Modulators : Derivatives of this compound have been synthesized and evaluated for their potential as allosteric enhancers of the A1-adenosine receptor, with implications in neuropathic pain management (Romagnoli et al., 2005).

Mechanism of Action

The compounds disrupt the interaction between Kelch-like ECH-associated protein 1 (KEAP1) and NRF2 via interfering with the KEAP1’s Kelch domain. They exhibit anti-inflammatory activity in Escherichia coli Lipopolysaccharide (LPS Ec)-stimulated RAW 264.7 cells. The anti-inflammatory activity of the compounds is associated with their ability to activate NRF2.